2-(3-(thiophen-3-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol

• IUPAC Name: 2-(3-thiophen-3-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-1-yl)ethanol
• InChI: InChI=1S/C12H14N2O2S/c15-4-3-14-11-1-5-16-7-10(11)12(13-14)9-2-6-17-8-9/h2,6,8,15H,1,3-5,7H2
• InChI Key: FEBHZLAXGZDJQI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N(N=C2C3=CSC=C3)CCO
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

2-(3-(Thiophen-3-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol (also known as 2-Thiophene-3-yl-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl ethan-1-ol or THDPE) is an organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 246.33 g/mol. The chemical formula for THDPE is C10H10O2S. It is insoluble in water, but soluble in ethanol, acetone, and other organic solvents.

Scientific Research Applications

THDPE has been used in a wide range of scientific research applications, including the synthesis of pharmaceuticals, the development of new materials, and the study of biological processes. In pharmaceuticals, THDPE has been used to synthesize compounds for the treatment of cancer, diabetes, and other diseases. In materials science, THDPE has been used to create new polymers, coatings, and other materials. In biology, THDPE has been used to study enzyme catalysis, cellular signaling pathways, and other biochemical processes.

Mechanism of Action

The exact mechanism of action of THDPE is not fully understood. However, it is believed to act as a Lewis acid and a proton donor, which can facilitate the formation of new bonds and the cleavage of existing bonds. THDPE is also thought to be involved in the formation of hydrogen bonds, which can facilitate the formation of new compounds and the stabilization of existing compounds.
Biochemical and Physiological Effects
THDPE has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that THDPE can inhibit the growth of certain cancer cells and can induce apoptosis. In vivo studies have demonstrated that THDPE can reduce inflammation and can reduce the symptoms of certain neurological disorders. THDPE has also been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

THDPE has several advantages for use in laboratory experiments. It is relatively inexpensive and is readily available. It is also easily soluble in organic solvents, which makes it easy to use in a variety of experiments. However, THDPE can be toxic and can cause skin irritation, so it is important to use it with caution.

Future Directions

There are many potential future directions for the use of THDPE. It could be used to develop new drugs for the treatment of cancer, diabetes, and other diseases. It could also be used to develop new materials for use in industrial applications. Additionally, THDPE could be used to study the mechanisms of enzyme catalysis and cellular signaling pathways. Finally, THDPE could be used to develop new methods of synthesizing compounds for use in scientific research.